Cas no 57411-70-8 (5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde)

5-Amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic compound featuring a reactive aldehyde group and an amino substituent on a pyrazole scaffold. Its structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both amino and aldehyde functionalities allows for diverse derivatization, enabling applications in condensation reactions, Schiff base formation, and heterocycle construction. The 1,3-dimethyl substitution enhances stability while maintaining reactivity. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to serve as a building block for complex nitrogen-containing heterocycles.
5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde structure
57411-70-8 structure
Product Name:5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
CAS No:57411-70-8
MF:C6H9N3O
MW:139.155160665512
MDL:MFCD19204993
CID:4044625
PubChem ID:15618873
Update Time:2025-10-29

5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 5-amino-1,3-dimethyl-
    • 5-Amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
    • 5-Amino-1,3-dimethylpyrazole-4-carboxaldehyde
    • Z1203581764
    • SCHEMBL5961561
    • EN300-209539
    • DB-185644
    • BS-52540
    • AKOS006340028
    • E78734
    • LMWISGVUHHTGQH-UHFFFAOYSA-N
    • 5-Amino-1,3-dimethyl-1h-pyrazole-4-carboxaldehyde
    • 5-amino-1,3-dimethylpyrazole-4-carbaldehyde
    • 57411-70-8
    • HCA41170
    • 5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
    • MDL: MFCD19204993
    • Inchi: 1S/C6H9N3O/c1-4-5(3-10)6(7)9(2)8-4/h3H,7H2,1-2H3
    • InChI Key: LMWISGVUHHTGQH-UHFFFAOYSA-N
    • SMILES: O=CC1C(C)=NN(C)C=1N

Computed Properties

  • Exact Mass: 139.074561919g/mol
  • Monoisotopic Mass: 139.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 60.9Ų

5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A611003-10mg
5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
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$ 50.00 2022-06-08
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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